(E)-Trimethyl(3,3,3-trifluoro-1-propenyl)silane

• IUPAC Name: trimethyl-[(E)-3,3,3-trifluoroprop-1-enyl]silane
• InChI: InChI=1S/C6H11F3Si/c1-10(2,3)5-4-6(7,8)9/h4-5H,1-3H3/b5-4+
• InChI Key: MBCUJGNIYCDYKD-SNAWJCMRSA-N
• Canonical SMILES: C[Si](C)(C)C=CC(F)(F)F
• Isomeric SMILES: C[Si](C)(C)/C=C/C(F)(F)F
• Molecular Formula: C6H11F3Si
• Molecular Weight: 168.23 g/mol
• CAS RN: 55364-28-8

Description

Synthesis Analysis

There is a related compound, “(E)-3,3,3-trifluoro-1-propenyl phenyl sulfoxide”, which is used as a building block for the introduction of trifluoromethyl group. It was prepared from ethyl trifluoroacetate in three steps with a 72% yield.

Scientific Research Applications

Synthesis of β-Trifluoromethylstyrenes

(E)-Trimethyl-(3,3,3-trifluoroprop-1-enyl)silane has been utilized in Hiyama cross-coupling reactions to synthesize β-trifluoromethylstyrene derivatives. This process involves coupling with various aryl iodides and has shown moderate to good yields (Omote et al., 2012).

Oxidative 3,3,3-Trifluoropropylation of Arylaldehydes

A reaction between this compound and arylaldehydes, catalyzed by fluoride anions, leads to the formation of aryl 3,3,3-trifluoropropyl ketones. This reaction involves a unique mechanism, including an allyl alkoxide and a 1,3-proton shift (Ikeda et al., 2013).

Oxidative Sonogashira Cross-Coupling Reactions

This silane has been used in oxidative Sonogashira cross-coupling reactions with arylacetylene, facilitated by silver fluoride and a palladium catalyst. This results in high yields of 1,3-enynes with a CF3 group on the terminal sp(2) carbon (Ikeda et al., 2015).

Thermal Reactions with Other Organosilicon Compounds

It also reacts thermally with other organosilicon compounds like methoxotrimethylsilane and hexamethyldisilazane. These reactions can yield various products including fluorotrimethylsilane and polymeric materials (Haszeldine et al., 1975).

Synthesis of 2-Aryl-3-Trifluoromethylquinolines

This silane has been applied in the synthesis of 2-aryl-3-trifluoromethylquinolines through the Hiyama cross-coupling reaction. This involves the coordination of copper(II) fluoride and the treatment of the resulting product with an aryl aldehyde to produce 2-aryl-3-trifluoromethylquinolines (Omote et al., 2013).

Gas-Phase Polymerization

It has been used in the gas-phase polymerization processes. For example, ArF laser photolysis of gaseous trimethyl(2-propynyloxy)silane, dominated by polymerization at the triple bond, leads to the deposition of polytrimethylsiloxy-substituted, partly unsaturated polyhydrocarbon (Pola & Morita, 1997).

Radical-Based Reagent Applications

Tris(trimethylsilyl)silane, a related compound, has been extensively used as a radical-based reagent in organic chemistry. Its applications include radical reductions, hydrosilylation, and consecutive radical reactions. This reagent allows reactions to be carried out under mild conditions with excellent product yields and selectivity (Chatgilialoglu & Lalevée, 2012).